Cas no 109438-05-3 (4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI))
109438-05-3 structure
Product Name:4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI)
CAS No:109438-05-3
MF:C14H32I2N4
MW:510.239627838135
CID:162647
PubChem ID:3066030
Update Time:2025-04-19
4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI) Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI)
- 4-[2-(4,4-dimethylpiperazin-4-ium-1-yl)ethyl]-1,1-dimethylpiperazin-1-ium,diiodide
- SD 211-02
- Piperazinium, 4,4'-ethylenebis(1,1-dimethyl-, diiodide
- 4,4'-(Ethane-1,2-diyl)bis(1,1-dimethylpiperazin-1-ium) diiodide
- 116 HC
- 4,4'-Ethylenebis(1,1-dimethylpiperazinium iodide)
- 109438-05-3
- DTXSID60911163
-
- Inchi: 1S/C14H32N4.2HI/c1-17(2)11-7-15(8-12-17)5-6-16-9-13-18(3,4)14-10-16;;/h5-14H2,1-4H3;2*1H/q+2;;/p-2
- InChI Key: KLSPPSSCVKCYSY-UHFFFAOYSA-L
- SMILES: [I-].[I-].[N+]1(C)(C)CCN(CCN2CC[N+](C)(C)CC2)CC1
Computed Properties
- Exact Mass: 477.8204
- Monoisotopic Mass: 510.07164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI) Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
109438-05-3 (4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI)) Related Products
- 109-01-3(1-Methylpiperazine)
- 934-98-5(2-(4-methylpiperazin-1-yl)ethan-1-amine)
- 6531-38-0(1,4-Piperazinediethylamine)
- 5308-25-8(1-Ethylpiperazine)
- 6483-50-7(1,4-Diethylpiperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent